Cas no 97480-96-1 (N-(4-Fluorophenyl)-3-hydroxybenzamide)

• Product Name: N-(4-Fluorophenyl)-3-hydroxybenzamide
• CAS No: 97480-96-1
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 4367565
• PubChem ID: 20240775
• Update Time: 2025-06-15

N-(4-Fluorophenyl)-3-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-fluorophenyl)-3-hydroxy-
• N-(4-fluorophenyl)-3-hydroxybenzamide
• XDA48096
• EN300-210278
• CS-0239346
• AKOS000211524
• SCHEMBL10804897
• 97480-96-1
• N-(4-Fluorophenyl)-3-hydroxybenzamide

• Inchi： 1S/C13H10FNO2/c14-10-4-6-11(7-5-10)15-13(17)9-2-1-3-12(16)8-9/h1-8,16H,(H,15,17)
• InChI Key： HNEJDARAUWWGIN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)C1=CC=CC(O)=C1

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 313.8±27.0 °C at 760 mmHg
• Flash Point: 143.6±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(4-Fluorophenyl)-3-hydroxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Fluorophenyl)-3-hydroxybenzamide

Recent Advances in the Study of N-(4-Fluorophenyl)-3-hydroxybenzamide (CAS: 97480-96-1)

N-(4-Fluorophenyl)-3-hydroxybenzamide (CAS: 97480-96-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of enzyme inhibition and therapeutic targeting. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

The compound has been identified as a promising candidate for modulating specific biological pathways. Recent research has focused on its role as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-Fluorophenyl)-3-hydroxybenzamide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism and inhibitory kinetics of the compound.

In addition to its anti-inflammatory properties, N-(4-Fluorophenyl)-3-hydroxybenzamide has shown potential in oncology research. A recent preprint article (2024) reported that the compound induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The study employed in vitro assays and xenograft models to validate these findings, suggesting that the compound could serve as a scaffold for developing novel anticancer agents.

Another area of interest is the compound's pharmacokinetic profile. A 2023 study in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) properties of N-(4-Fluorophenyl)-3-hydroxybenzamide. The results indicated favorable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. However, the study also noted the need for optimization to reduce potential off-target effects.

Despite these promising findings, challenges remain in the development of N-(4-Fluorophenyl)-3-hydroxybenzamide as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through structural modifications and formulation strategies. Recent work published in ACS Medicinal Chemistry Letters (2024) proposed several derivatives of the compound with improved physicochemical properties and enhanced target specificity.

In conclusion, N-(4-Fluorophenyl)-3-hydroxybenzamide (CAS: 97480-96-1) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with a growing body of research, underscore its relevance in addressing unmet medical needs. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.